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Compound of Interest

Compound Name:
4-Bromo-5-methoxy-2-

methylaniline

Cat. No.: B116754 Get Quote

Technical Guide: 4-Bromo-5-methoxy-2-
methylaniline
CAS Number: 152626-77-2

A Comprehensive Overview for Researchers and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Bromo-5-methoxy-2-methylaniline, a

substituted aniline of interest in chemical synthesis and potentially in drug discovery. This

document consolidates available data on its chemical and physical properties, safety and

handling, and insights into its synthesis. While direct biological applications and extensive

experimental data for this specific compound are limited in publicly available literature, this

guide also explores the relevance of its structural motifs in the broader context of medicinal

chemistry.

Chemical and Physical Properties
4-Bromo-5-methoxy-2-methylaniline is a poly-substituted aromatic amine. The presence of a

bromine atom, a methoxy group, and a methyl group on the aniline scaffold suggests its

potential as a versatile intermediate for further chemical modifications. A summary of its key

properties is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b116754?utm_src=pdf-interest
https://www.benchchem.com/product/b116754?utm_src=pdf-body
https://www.benchchem.com/product/b116754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 152626-77-2 --INVALID-LINK--

Molecular Formula C₈H₁₀BrNO --INVALID-LINK--

Molecular Weight 216.08 g/mol --INVALID-LINK--

IUPAC Name
4-bromo-5-methoxy-2-

methylaniline
--INVALID-LINK--

Synonyms

5-Amino-2-bromo-4-

methylanisole, 4-Bromo-5-

methoxy-2-methyl-

phenylamine

--INVALID-LINK--

Appearance No data available -

Boiling Point No data available -

Melting Point No data available -

Solubility No data available -

Density No data available -

Safety and Handling
A Safety Data Sheet (SDS) for 4-Bromo-5-methoxy-2-methylaniline indicates that it should

be handled with care in a laboratory setting.

Hazard Statements:

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray.
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Wash skin thoroughly after handling.

Use only outdoors or in a well-ventilated area.

Wear protective gloves/protective clothing/eye protection/face protection.

IF ON SKIN: Wash with plenty of water.

IF INHALED: Remove person to fresh air and keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER/doctor if you feel unwell.

Store in a well-ventilated place. Keep container tightly closed.

Dispose of contents/container to an approved waste disposal plant.

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 4-Bromo-5-methoxy-2-
methylaniline is not readily available in peer-reviewed journals, general synthetic strategies for

substituted anilines can be applied. The synthesis would likely involve the introduction of the

bromo, methoxy, and amino functionalities onto a toluene or anisole backbone.

Two common approaches for the synthesis of substituted anilines are the reduction of

nitroaromatics and palladium-catalyzed amination reactions.

General Workflow for Substituted Aniline Synthesis via
Nitroarene Reduction
This is a classical and widely used method for preparing anilines. The general workflow

involves the nitration of an aromatic precursor followed by the reduction of the nitro group.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b116754?utm_src=pdf-body
https://www.benchchem.com/product/b116754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substituted Benzene Derivative Nitration
(e.g., HNO3/H2SO4)

Step 1 Nitroaromatic Intermediate Reduction
(e.g., Fe/HCl, H2/Pd-C)

Step 2 Substituted Aniline Product

Aryl Halide

Buchwald-Hartwig
Cross-CouplingAmine
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To cite this document: BenchChem. [4-Bromo-5-methoxy-2-methylaniline CAS number
lookup]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116754#4-bromo-5-methoxy-2-methylaniline-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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